Cas no 1354918-25-4 (4-(2H-1,3-benzodioxol-5-yl)-6-(4-nitrophenyl)pyrimidin-2-amine)

• Product Name: 4-(2H-1,3-benzodioxol-5-yl)-6-(4-nitrophenyl)pyrimidin-2-amine
• CAS No: 1354918-25-4
• MF: C₁₇H₁₂N₄O₄
• MW: 336.3015832901
• MDL: MFCD21335412
• CID: 5149833
• Update Time: 2026-03-03

4-(2H-1,3-benzodioxol-5-yl)-6-(4-nitrophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2H-1,3-benzodioxol-5-yl)-6-(4-nitrophenyl)pyrimidin-2-amine

• MDL： MFCD21335412
• Inchi： 1S/C17H12N4O4/c18-17-19-13(10-1-4-12(5-2-10)21(22)23)8-14(20-17)11-3-6-15-16(7-11)25-9-24-15/h1-8H,9H2,(H2,18,19,20)
• InChI Key： HVCXRJASSLCFSO-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C([N+]([O-])=O)C=C2)=CC(C2=CC=C3OCOC3=C2)=N1

Additional information on 4-(2H-1,3-benzodioxol-5-yl)-6-(4-nitrophenyl)pyrimidin-2-amine

Comprehensive Overview of 4-(2H-1,3-benzodioxol-5-yl)-6-(4-nitrophenyl)pyrimidin-2-amine (CAS No. 1354918-25-4)

The compound 4-(2H-1,3-benzodioxol-5-yl)-6-(4-nitrophenyl)pyrimidin-2-amine (CAS No. 1354918-25-4) is a pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzodioxole moiety and a nitrophenyl group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

One of the most searched questions related to this compound is: "What are the biological activities of 4-(2H-1,3-benzodioxol-5-yl)-6-(4-nitrophenyl)pyrimidin-2-amine?" Preliminary studies suggest that this molecule exhibits moderate to high affinity for certain protein kinases, which are critical in cellular signaling pathways. Its nitrophenyl group may contribute to its ability to interact with hydrophobic pockets in enzyme active sites, while the benzodioxole ring could enhance its metabolic stability. These properties align with current trends in drug development, where researchers prioritize compounds with improved pharmacokinetic profiles.

Another hot topic in the scientific community is the synthetic routes for 4-(2H-1,3-benzodioxol-5-yl)-6-(4-nitrophenyl)pyrimidin-2-amine. Organic chemists have explored multi-step reactions involving Suzuki-Miyaura cross-coupling and nucleophilic aromatic substitution to assemble this scaffold efficiently. The compound’s pyrimidine core is particularly versatile, allowing for further derivatization to optimize its biological activity. Such synthetic strategies are frequently discussed in forums and publications, reflecting the compound’s relevance in modern medicinal chemistry.

From an analytical perspective, CAS No. 1354918-25-4 has been characterized using techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods confirm its purity and structural integrity, which are essential for reproducibility in research. The compound’s UV-Vis absorption spectrum also indicates potential applications in photophysical studies, a niche yet rapidly growing field.

In summary, 4-(2H-1,3-benzodioxol-5-yl)-6-(4-nitrophenyl)pyrimidin-2-amine represents a compelling case study in the intersection of chemistry and biology. Its structural features and functional groups make it a valuable tool for probing biological mechanisms and designing next-generation therapeutics. As interest in small-molecule inhibitors and heterocyclic compounds continues to rise, this compound is poised to remain a focal point in scientific inquiry.